Cas no 2171796-70-4 (10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171796-70-4
• MF: C₁₃H₂₃F₂NO₂
• MW: 263.324031114578
• CID: 5972956
• PubChem ID: 165840819
• Update Time: 2025-10-16

10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• EN300-1639691
• 2171796-70-4

• Inchi： 1S/C13H23F2NO2/c1-12(2)13(6-8-17-12)10(16-7-9-18-13)4-3-5-11(14)15/h10-11,16H,3-9H2,1-2H3
• InChI Key： HSNAWCYZLQDHKM-UHFFFAOYSA-N
• SMILES： FC(CCCC1C2(CCOC2(C)C)OCCN1)F

Computed Properties

• Exact Mass: 263.16968530g/mol
• Monoisotopic Mass: 263.16968530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane

10-(4,4-Difluorobutyl)-1,1-Dimethyl-2,6-Dioxa-9-Azaspiro[4.5]Decane: A Comprehensive Overview

The compound 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171796-70-4) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of oxygen atoms in the 2 and 6 positions (hence the "dioxa" designation) and a nitrogen atom in the 9 position (denoted by "aza"). The substituents on the spiro system include a 4,4-difluorobutyl group at position 10 and two methyl groups at position 1.

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired spiro structure and functional groups. Recent advancements in organic synthesis have enabled chemists to construct such complex molecules with greater precision and efficiency. For instance, the use of transition metal catalysts and advanced coupling reactions has facilitated the formation of the spiro ring system. The incorporation of fluorine atoms into the butyl group adds to the molecule's complexity and potentially enhances its stability or bioavailability.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Spiro compounds are known for their ability to adopt diverse conformations, which can be advantageous in binding to target proteins or enzymes. The presence of fluorine atoms in the side chain may further modulate the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique electronic and steric effects.

Moreover, the dimethyl groups at position 1 contribute to the molecule's hydrophobicity, which could be beneficial in designing drugs that target lipid-rich environments or membrane-bound proteins. The nitrogen atom in the spiro system introduces a heteroatom that can participate in hydrogen bonding or other non-covalent interactions with biological targets. This feature makes 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane a promising candidate for exploring new therapeutic avenues.

From a structural perspective, this compound exhibits a high degree of symmetry due to its spiro arrangement and substituent placement. The two oxygen atoms in the dioxa positions create ether linkages that stabilize the ring system and contribute to its rigidity. The nitrogen atom introduces an additional level of complexity by enabling amide-like interactions or serving as a site for further functionalization.

In terms of physical properties, this compound likely has a melting point that reflects its molecular weight and degree of branching. The presence of fluorine atoms may lower its melting point compared to analogous non-fluorinated compounds due to reduced van der Waals forces. Solubility studies would be essential to determine its behavior in various solvents and biological media.

Recent research has also focused on understanding the stereochemistry of spiro compounds like this one. The configuration around the spiro nitrogen could influence both its chemical reactivity and biological activity. Techniques such as X-ray crystallography have been employed to resolve stereochemical ambiguities and provide insights into molecular geometry.

In conclusion, 10-(4,4-difluorobutyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171796-70-4) represents a fascinating example of modern organic synthesis and drug design principles. Its unique structure combines features that could make it valuable in both academic research and industrial applications.